Cas no 2680664-77-9 (benzyl N-{2-oxo-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate)

• Product Name: benzyl N-{2-oxo-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate
• CAS No: 2680664-77-9
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 6194896
• PubChem ID: 165920650
• Update Time: 2025-10-30

benzyl N-{2-oxo-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28290563
• 2680664-77-9
• benzyl N-{2-oxo-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate

• Inchi： InChI=1S/C16H19N3O3/c1-12(2)19-10-14(8-18-19)15(20)9-17-16(21)22-11-13-6-4-3-5-7-13/h3-8,10,12H,9,11H2,1-2H3,(H,17,21)
• InChI Key： FOMZSEQAZUPCOY-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=NN(C=1)C(C)C)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 301.14264148g/mol
• Monoisotopic Mass: 301.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.2Ų

Additional information on benzyl N-{2-oxo-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate

Comprehensive Overview of Benzyl N-{2-oxo-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate (CAS No. 2680664-77-9)

Benzyl N-{2-oxo-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate (CAS No. 2680664-77-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and carbamate functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Its structural complexity and versatility make it a subject of interest for scientists exploring novel drug candidates and crop protection agents.

The molecular structure of benzyl N-{2-oxo-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate features a propan-2-yl substituent attached to a pyrazole ring, which is further linked to an ethylcarbamate moiety. This arrangement imparts specific physicochemical properties, such as moderate solubility in organic solvents and stability under controlled conditions. Researchers often investigate its reactivity in amide bond formation and heterocyclic transformations, which are critical for designing targeted therapies.

In recent years, the demand for pyrazole derivatives like CAS 2680664-77-9 has surged due to their applications in kinase inhibition and anti-inflammatory drug development. For instance, similar compounds have shown promise in modulating MAPK pathways, a hot topic in oncology research. Additionally, the agrochemical industry leverages such structures to develop next-generation pesticides with improved selectivity and environmental safety.

From a synthetic perspective, benzyl N-{2-oxo-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate is typically prepared via multistep organic reactions, including condensation and protection-deprotection strategies. Advanced techniques like HPLC purification and NMR spectroscopy ensure high purity, which is crucial for reproducibility in biological assays. These methodologies align with the growing emphasis on green chemistry and sustainable synthesis in modern laboratories.

The compound's relevance extends to drug discovery trends, where fragment-based design and scaffold hopping are widely discussed. Its pyrazole core is a privileged structure in medicinal chemistry, often appearing in FDA-approved drugs for conditions like diabetes and autoimmune disorders. This connection to real-world therapeutics enhances its appeal to researchers and investors alike.

Analytical challenges associated with CAS 2680664-77-9 include optimizing chromatographic separation and mass spectrometry detection due to its polar nature. Innovations in UHPLC and high-resolution MS have addressed these issues, reflecting broader advancements in analytical technology. Such progress supports the compound's integration into high-throughput screening platforms.

In summary, benzyl N-{2-oxo-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate represents a compelling case study in functionalized heterocycles. Its dual utility in pharmaceutical and agrochemical sectors underscores the importance of structure-activity relationship studies. As interdisciplinary research evolves, this compound will likely remain at the forefront of innovation in small-molecule design.